Cas no 82957-10-6 (4-(n-Methylcarbamimidamido)benzoic acid hydrochloride)

• Product Name: 4-(n-Methylcarbamimidamido)benzoic acid hydrochloride
• CAS No: 82957-10-6
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 5942758
• PubChem ID: 70129907
• Update Time: 2025-06-10

4-(n-Methylcarbamimidamido)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3016456893
• 82957-10-6
• 4-(n-methylcarbamimidamido)benzoic acid hydrochloride
• SCHEMBL7561662
• EN300-1270270
• 4-[carbamimidoyl(methyl)amino]benzoic acid;hydrochloride
• 4-(n-Methylcarbamimidamido)benzoic acid hydrochloride

• Inchi： 1S/C9H11N3O2.ClH/c1-12(9(10)11)7-4-2-6(3-5-7)8(13)14;/h2-5H,1H3,(H3,10,11)(H,13,14);1H
• InChI Key： CSJWDUNYZQMGHN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)N(C(=N)N)C)=O

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(n-Methylcarbamimidamido)benzoic acid hydrochloride

4-(N-Methylcarbamimidamido)benzoic Acid Hydrochloride: An Overview of Its Properties and Applications

4-(N-Methylcarbamimidamido)benzoic acid hydrochloride (CAS No. 82957-10-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, synthesis methods, and its potential uses in modern research and development.

Chemical Structure and Properties: The compound 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₁N₃O₂·HCl. It has a molecular weight of 221.66 g/mol. The structure features a benzene ring substituted with an N-methylcarbamimidamido group at the para position, which is further derivatized with a carboxylic acid group. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride can be achieved through several routes. One common method involves the reaction of 4-aminobenzoic acid with methyl isocyanate, followed by the formation of the hydrochloride salt. Another approach involves the reaction of 4-cyanobenzoic acid with methylamine in the presence of an acid catalyst. These methods are well-documented in the literature and have been optimized for high yields and purity.

Pharmaceutical Applications: 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride has shown promise in pharmaceutical research due to its unique chemical structure and biological activity. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. Additionally, the compound has demonstrated anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents.

Biochemical Studies: In vitro studies have revealed that 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride exhibits selective binding to certain protein targets, which can be exploited for drug discovery purposes. Its ability to modulate protein-protein interactions has been studied using techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These studies have provided valuable insights into the molecular mechanisms underlying its biological activity.

Clinical Trials and Safety Profiles: While extensive clinical trials are still ongoing, preliminary data suggest that 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride is well-tolerated at therapeutic doses. Preclinical studies have shown that it has low toxicity and good pharmacokinetic properties, which are essential for drug development. However, further research is needed to fully understand its long-term safety and efficacy profiles.

Mechanisms of Action: The mechanism of action of 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride is multifaceted. It can interact with multiple cellular targets, including enzymes, receptors, and signaling pathways. For example, it has been shown to inhibit the activity of specific kinases involved in cell proliferation and survival. This broad-spectrum activity makes it a valuable tool for studying complex biological processes and developing targeted therapies.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 4-(N-Methylcarbamimidamido)benzoic acid hydrochloride holds great promise for advancing our understanding of various biological processes and developing new therapeutic strategies. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in both academic and industrial settings. As more data become available from clinical trials and preclinical studies, the potential applications of this compound are likely to expand, contributing to significant advancements in the fields of medicine and biotechnology.